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A Comprehensive Guide for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of the lithological characteristics of the OL-92
core, a significant paleoclimatological archive from Owens Lake, California. The data and

methodologies presented are compiled from extensive research by the U.S. Geological Survey

(USGS) and contributing scientists, primarily detailed in the U.S. Geological Survey Open-File

Report 93-683 and the Geological Society of America Special Paper 317. This document is

intended to serve as a vital resource for researchers, scientists, and professionals in drug

development who may utilize sediment core data for analogue studies or understanding long-

term environmental and elemental cyclicity.

Introduction to the OL-92 Core
The OL-92 core is a 323-meter-long sediment core retrieved from the now-dry Owens Lake in

southeastern California.[1] It represents a continuous depositional record spanning

approximately 800,000 years, offering an invaluable high-resolution archive of paleoclimatic

and environmental changes in the region.[1] The core's strategic location in a closed basin,

sensitive to fluctuations in regional precipitation and runoff from the Sierra Nevada, makes it a

critical site for understanding long-term climate dynamics.

The lithology of the OL-92 core is predominantly composed of lacustrine sediments, including

clay, silt, and fine sand.[1] Variations in the relative abundance of these components, along with

changes in mineralogy and geochemistry, reflect dynamic shifts in lake level, salinity, and

sediment sources over glacial-interglacial cycles.
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Quantitative Lithological Data
The following tables summarize the key quantitative data derived from the analysis of the OL-
92 core. These data provide a foundational understanding of the physical and chemical

properties of the sedimentary sequence.

Table 1: Grain Size Distribution
Grain size analysis reveals significant shifts in the depositional environment of Owens Lake.

The core is broadly divided into two main depositional regimes based on grain size.

Depth Interval (m)
Mean Grain Size
(µm)

Predominant
Lithology

Inferred
Depositional
Environment

7 - 195 5 - 15 Clay and Silt

Deep, low-energy

lacustrine

environment

195 - 323 10 - 100 Silt and Fine Sand

Shallower, higher-

energy lacustrine

environment

Data compiled from Menking et al., in USGS Open-File Report 93-683.

Table 2: Mineralogical Composition
The mineralogy of the OL-92 core sediments provides insights into weathering patterns and

sediment provenance. Variations in clay mineral ratios, such as illite to smectite, are particularly

indicative of changes in weathering intensity and glacial activity.
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Depth Interval (m)
Key Mineralogical
Characteristics

Paleoclimatic
Interpretation

Glacial Periods Higher illite/smectite ratio
Enhanced physical weathering

and glacial erosion

Interglacial Periods Lower illite/smectite ratio Increased chemical weathering

Variable Intervals Up to 40 wt% CaCO₃

Changes in lake water

chemistry and biological

productivity

Interpretations based on data from USGS Open-File Report 93-683 and GSA Special Paper

317.

Table 3: Geochemical Proxies
Geochemical analysis of the OL-92 core provides further quantitative measures of past

environmental conditions.

Geochemical Proxy Range of Values
Environmental
Significance

Total Organic Carbon (TOC) Varies significantly with depth

Indicator of biological

productivity and preservation

conditions

Carbonate Content (CaCO₃) <1% to >40%

Reflects changes in lake level,

water chemistry, and

productivity

Oxygen Isotopes (δ¹⁸O) in

Carbonates
Varies with climatic cycles

Proxy for changes in

evaporation, precipitation, and

temperature

Magnetic Susceptibility
Correlates with runoff

indicators

High susceptibility suggests

increased input of magnetic

minerals from the catchment
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Data synthesized from various chapters within USGS Open-File Report 93-683.

Experimental Protocols
The following sections detail the methodologies employed in the analysis of the OL-92 core.

Core Sampling and Preparation
Two primary types of samples were collected from the OL-92 core for analysis:

Point Samples: Discrete samples of approximately 60 grams of bulk sediment were taken at

regular intervals down the core. These were utilized for detailed analyses of water content,

pore water chemistry, organic and inorganic carbon content, and grain size.

Channel Samples: Continuous ribbons of sediment, each spanning 3.5 meters of the core

and weighing about 50 grams, were created in the laboratory. These integrated samples

were used for analyses of organic and inorganic carbon, grain size, clay mineralogy, and

bulk chemical composition.

Grain Size Analysis
The particle size distribution of the sediment samples was determined using laser diffraction

particle size analyzers.

Protocol:

Sample Preparation: A small, representative subsample of the sediment is taken. Organic

matter and carbonates are removed by treatment with hydrogen peroxide and a dilute acid,

respectively, to prevent interference with the analysis of clastic grain sizes.

Dispersion: The sample is suspended in a dispersing agent (e.g., sodium

hexametaphosphate) and subjected to ultrasonic treatment to ensure complete

disaggregation of particles.

Analysis: The dispersed sample is introduced into the laser diffraction instrument. A laser

beam is passed through the sample, and the resulting diffraction pattern is measured by a

series of detectors.
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Data Processing: The instrument's software calculates the particle size distribution based on

the angle and intensity of the diffracted light, applying the Mie or Fraunhofer theory of light

scattering. The output provides quantitative data on the percentage of clay, silt, and sand, as

well as statistical parameters such as mean grain size.

Clay Mineralogical Analysis
The identification and relative abundance of clay minerals were determined using X-ray

diffraction (XRD).

Protocol:

Sample Preparation: The clay-sized fraction (<2 µm) is separated from the bulk sediment by

centrifugation or settling.

Oriented Mount Preparation: The separated clay slurry is mounted on a glass slide and

allowed to air-dry, which orients the platy clay minerals parallel to the slide surface. This

enhances the basal (00l) reflections, which are crucial for clay mineral identification.

XRD Analysis: The prepared slide is placed in an X-ray diffractometer. The sample is

irradiated with monochromatic X-rays at a range of angles (2θ), and the intensity of the

diffracted X-rays is recorded.

Glycolation and Heating: To differentiate between certain clay minerals (e.g., smectite and

vermiculite), the sample is treated with ethylene glycol, which causes swelling clays to

expand, shifting their diffraction peaks to lower angles. The sample is subsequently heated

to specific temperatures (e.g., 300°C and 550°C) to observe the collapse of the clay mineral

structures, which aids in their definitive identification.

Data Interpretation: The resulting diffractograms are analyzed to identify the different clay

minerals based on their characteristic diffraction peaks. Semi-quantitative estimates of the

relative abundance of each clay mineral are made based on the integrated peak areas.

Visualizations
The following diagrams illustrate key workflows and conceptual relationships in the study of the

OL-92 core.
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Overall workflow for the analysis of the OL-92 core.
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Logical relationships in paleoclimatic interpretation.

Conclusion
The OL-92 core from Owens Lake stands as a cornerstone in the field of paleoclimatology. Its

detailed lithological record, quantified through rigorous analytical protocols, provides a long-

term perspective on climatic and environmental variability. The data and methodologies

outlined in this guide offer a framework for understanding the complexities of this important

geological archive and can serve as a valuable reference for a wide range of scientific and

research applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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